Cas no 136818-39-8 (5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid
• CAS No: 136818-39-8
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 1248853
• PubChem ID: 19418848
• Update Time: 2025-07-17

5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-[[(phenylmethoxy)carbonyl]amino]-
• 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid
• 5-{[(benzyloxy)carbonyl]amino}-1H-indole-2-carboxylic acid
• 136818-39-8
• EN300-27727200
• 5-Benzyloxycarbonylaminoindole-2-carboxylic acid
• SCHEMBL8985906
• SBHRLENODNXCLJ-UHFFFAOYSA-N

• Inchi： 1S/C17H14N2O4/c20-16(21)15-9-12-8-13(6-7-14(12)19-15)18-17(22)23-10-11-4-2-1-3-5-11/h1-9,19H,10H2,(H,18,22)(H,20,21)
• InChI Key： SBHRLENODNXCLJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)C=C(C(=O)O)N2)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 53.09

Additional information on 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid (CAS No. 136818-39-8)

5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid (CAS No. 136818-39-8) is a specialized indole derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often abbreviated as 5-Cbz-aminoindole-2-carboxylic acid, features a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide chemistry and drug development. Its unique structure combines the indole core with a carboxylic acid functionality, enabling diverse reactivity for further derivatization.

In recent years, the demand for indole-based compounds has surged due to their prominence in bioactive molecules, including anticancer agents, neurotransmitter modulators, and antiviral drugs. Researchers frequently search for "indole carboxylic acid derivatives" or "Cbz-protected aminoindoles" to explore their synthetic utility. The CAS No. 136818-39-8 is particularly noteworthy for its role in constructing peptide mimetics and small-molecule inhibitors, aligning with trends in targeted therapy and precision medicine.

The compound's benzyloxycarbonylamino group offers selective deprotection under mild conditions, a feature highly sought after in combinatorial chemistry. This property addresses common laboratory challenges, such as "how to remove Cbz group selectively"—a frequently searched query among synthetic chemists. Additionally, its carboxylic acid moiety allows for amide coupling or esterification, facilitating the design of heterocyclic libraries for high-throughput screening.

From an industrial perspective, 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid is pivotal in optimizing green chemistry protocols. With growing interest in "sustainable synthesis of indoles," this compound serves as a model for atom-economical transformations. Its stability under ambient conditions also makes it a practical choice for scale-up processes, reducing waste generation—a key concern in modern pharmaceutical manufacturing.

Analytical characterization of CAS No. 136818-39-8 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. The compound's chromatographic behavior and spectral data are well-documented, addressing frequent searches like "HPLC method for indole derivatives." Such data is critical for quality control in API synthesis and regulatory submissions.

Emerging applications of this compound include its use in fluorescent probes and metal-organic frameworks (MOFs), leveraging the indole scaffold's photophysical properties. These innovations respond to rising interest in "indole-based sensors" and "functional materials," highlighting the compound's versatility beyond traditional medicinal chemistry.

In conclusion, 5-{(benzyloxy)carbonylamino}-1H-indole-2-carboxylic acid (CAS No. 136818-39-8) represents a multifaceted tool for researchers exploring heterocyclic chemistry, peptide engineering, and material science. Its alignment with contemporary scientific trends—from green synthesis to therapeutic discovery—ensures its continued relevance in both academic and industrial settings.